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Introduction
Plumbous fluoride, also known as lead(II) fluoride (PbF₂), is an inorganic compound with

significant applications in various scientific and industrial fields, including the synthesis of

specialized glasses, as a component in fluoride-ion batteries, and in the production of

scintillation crystals. Its unique physical and chemical properties, such as its dual crystal

structure and limited aqueous solubility, make it a subject of considerable interest in materials

science and for potential applications in drug development as a fluoride-releasing agent. This

technical guide provides an in-depth overview of the core physical and chemical characteristics

of plumbous fluoride, detailed experimental protocols for their determination, and a summary of

its key reactions.

Physical Properties of Plumbous Fluoride
Plumbous fluoride is a white, odorless solid at room temperature.[1][2] It is known to exist in

two polymorphic forms: a lower-temperature orthorhombic (α-PbF₂) phase and a higher-

temperature cubic (β-PbF₂) phase.[1][3] The transition between these two phases occurs at

approximately 316 °C.[4][5]
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Quantitative Physical Data
A summary of the key physical properties of plumbous fluoride is presented in the table below

for easy reference and comparison.

Property Value Crystal Form Citation(s)

Molar Mass 245.20 g/mol - [1]

Appearance
White to colorless

crystalline powder
- [1][4]

Melting Point
824 °C (1515 °F; 1097

K)
- [1][6][7]

Boiling Point
1293 °C (2359 °F;

1566 K)
- [1][8]

Density 8.445 g/cm³
Orthorhombic (α-

PbF₂)
[1][6][7]

7.750 g/cm³ Cubic (β-PbF₂) [1][9]

Solubility in Water
0.057 g/100 mL (at 0

°C)
- [1]

0.0671 g/100 mL (at

20 °C)
- [1]

Solubility Product

(Ksp)
2.05 × 10⁻⁸ (at 20 °C) - [1]

Experimental Protocols for Determining Physical
Properties
The melting point of plumbous fluoride can be accurately determined using a capillary melting

point apparatus, such as a Mel-Temp instrument.

Methodology:
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A small, finely powdered sample of plumbous fluoride is packed into a capillary tube to a

height of 2-3 mm.

The capillary tube is placed in the heating block of the apparatus.

The sample is heated rapidly to a temperature approximately 20°C below the expected

melting point.

The heating rate is then reduced to about 2°C per minute to allow for accurate observation.

The temperature at which the first liquid appears is recorded as the beginning of the melting

range, and the temperature at which the entire sample becomes liquid is the end of the

range. For a pure substance, this range should be narrow.

The density of both the orthorhombic and cubic forms of plumbous fluoride can be determined

using a pycnometer, a flask with a precise volume.

Methodology:

The mass of the clean, dry pycnometer is accurately measured.

The pycnometer is filled with a liquid of known density (e.g., distilled water) and weighed to

determine the volume of the pycnometer.

The pycnometer is emptied and dried, and a known mass of plumbous fluoride powder is

added.

The pycnometer is then filled with the same liquid, and the total mass is measured.

The volume of the plumbous fluoride sample is calculated by determining the volume of the

displaced liquid. The density is then calculated by dividing the mass of the sample by its

volume.

The crystal structure of plumbous fluoride is determined using single-crystal or powder X-ray

diffraction.

Methodology:
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A crystalline sample of plumbous fluoride is mounted in an X-ray diffractometer.

A beam of monochromatic X-rays is directed at the crystal.

The X-rays are diffracted by the crystal lattice at specific angles, which are dependent on the

arrangement of atoms in the crystal.

The diffraction pattern of intensities versus diffraction angle is recorded.

Analysis of the diffraction pattern allows for the determination of the unit cell dimensions and

the arrangement of atoms within the crystal, thus identifying the crystal system (orthorhombic

or cubic) and space group.

Chemical Properties and Reactivity of Plumbous
Fluoride
Plumbous fluoride is a relatively stable compound but exhibits reactivity under certain

conditions. It is sparingly soluble in water but its solubility increases in the presence of nitric

acid.[1][2][5] It is insoluble in acetone and ammonia.[1]

Synthesis of Plumbous Fluoride
Plumbous fluoride can be synthesized through several chemical pathways. The most common

methods involve precipitation from an aqueous solution or reaction with hydrofluoric acid.

This method involves the reaction of a soluble lead(II) salt with a soluble fluoride salt.

Experimental Protocol:

A solution of a soluble lead(II) salt, such as lead(II) nitrate (Pb(NO₃)₂), is prepared in

deionized water.

A separate solution of a soluble fluoride salt, such as potassium fluoride (KF) or sodium

fluoride (NaF), is also prepared.

The fluoride solution is slowly added to the lead(II) nitrate solution with constant stirring.

A white precipitate of lead(II) fluoride will form immediately.
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The precipitate is collected by filtration, washed with deionized water to remove any soluble

impurities, and then dried in an oven.

The following diagram illustrates the workflow for the precipitation synthesis of plumbous

fluoride.

Reactant Preparation

Prepare aqueous
lead(II) nitrate solution

Mix Solutions

Prepare aqueous
potassium fluoride solution

Precipitation of PbF₂

Filtration

Washing

Drying

Pure Plumbous Fluoride
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Click to download full resolution via product page

Synthesis of Plumbous Fluoride via Precipitation

Plumbous fluoride can also be prepared by reacting lead(II) hydroxide or lead(II) carbonate

with hydrofluoric acid.[1]

Experimental Protocol:

Lead(II) hydroxide (Pb(OH)₂) or lead(II) carbonate (PbCO₃) is suspended in water.

Hydrofluoric acid (HF) is carefully added to the suspension with stirring.

The reaction proceeds to form lead(II) fluoride and water (or water and carbon dioxide in

the case of the carbonate).

The resulting lead(II) fluoride precipitate is collected, washed, and dried as described in the

precipitation method.

Dissolution in Water
Although sparingly soluble, plumbous fluoride does dissociate to a small extent in water to form

lead(II) ions (Pb²⁺) and fluoride ions (F⁻).[10]

The dissolution equilibrium is represented by the following equation:

PbF₂(s) ⇌ Pb²⁺(aq) + 2F⁻(aq)

The following diagram illustrates the dissolution and equilibrium of plumbous fluoride in water.
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PbF₂ (solid)

Pb²⁺ (aq) + 2F⁻ (aq)

Dissolution / Precipitation
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Dissolution Equilibrium of Plumbous Fluoride

Reactivity with Acids
Plumbous fluoride reacts with strong acids such as nitric acid (HNO₃) and hydrochloric acid

(HCl).[1] In the case of nitric acid, the solubility of lead(II) fluoride increases due to the

reaction of fluoride ions with H⁺ ions to form weakly dissociated hydrofluoric acid (HF), which

shifts the dissolution equilibrium to the right. With concentrated hydrochloric acid, it can form

complex ions.[11]

Conclusion
This technical guide has provided a detailed overview of the physical and chemical properties

of plumbous fluoride. The quantitative data, presented in a clear tabular format, along with

detailed experimental protocols, offers valuable information for researchers and professionals

in materials science and drug development. The visualization of key processes through

diagrams further aids in the understanding of the synthesis and behavior of this important

inorganic compound. The information compiled herein serves as a comprehensive resource for

the effective utilization and further investigation of plumbous fluoride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b147953?utm_src=pdf-body-img
https://en.wikipedia.org/wiki/Lead(II)_fluoride
https://www.benchchem.com/product/b147953?utm_src=pdf-body
http://chem.ws/dl-1014/exp12-organics.pdf
https://www.benchchem.com/product/b147953?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Lead(II) fluoride - Wikipedia [en.wikipedia.org]

2. fpharm.uniba.sk [fpharm.uniba.sk]

3. researchgate.net [researchgate.net]

4. researchgate.net [researchgate.net]

5. home.uni-leipzig.de [home.uni-leipzig.de]

6. chemistry.csueastbay.edu [chemistry.csueastbay.edu]

7. mdpi.com [mdpi.com]

8. ursinus.edu [ursinus.edu]

9. sic.cas.cn [sic.cas.cn]

10. www1.udel.edu [www1.udel.edu]

11. chem.ws [chem.ws]

To cite this document: BenchChem. [Physical and chemical properties of plumbous fluoride].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147953#physical-and-chemical-properties-of-
plumbous-fluoride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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